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Introduction

Ammonium thiosulfate leaching has emerged as a viable and environmentally safer
alternative to traditional cyanidation for the extraction of precious metals, particularly gold and
silver. Its effectiveness is pronounced for treating refractory ores, carbonaceous materials, and
ores with high copper content, where cyanidation is often problematic.[1] The core of this
hydrometallurgical process lies in the use of a copper-ammonia-thiosulfate system, where
copper sulfate acts as a crucial catalyst. This document provides a detailed overview of the
chemical mechanism, experimental protocols, and key operational parameters governing this
process.

The Chemical Mechanism of Copper Catalysis

In the absence of a catalyst, the dissolution of gold in a thiosulfate-only solution is exceedingly
slow.[2][3] Copper sulfate provides the necessary cupric ions (Cu2*) that, in an ammoniacal
solution, form the tetraamminecopper(ll) complex, [Cu(NHs)4]2*. This complex is the primary
oxidant responsible for the dissolution of gold.[3][4] The process unfolds through a catalytic
cycle:

» Oxidation of Gold: The cupric ammine complex oxidizes metallic gold (Au®) to the gold(l)
state (Au*). The copper is simultaneously reduced to its cuprous (Cu™) state.

o Complexation of Gold: Thiosulfate ions (S20327) in the solution immediately complex with the
newly formed Au™ ions to create the highly stable and soluble aurous thiosulfate complex,
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[Au(S203)2]3~.

o Catalyst Regeneration: Dissolved oxygen in the leaching solution re-oxidizes the cuprous
ammine complex back to the cupric ammine complex, allowing it to participate in the
oxidation of more gold.

This cycle illustrates that copper is not consumed in the overall reaction but acts as a true
catalyst, continuously regenerated to facilitate the leaching process.

The principal chemical reactions are:

o Gold Oxidation & Complexation: Au + [Cu(NH3)4]2* + 252032~ - [Au(S203)2]3~ +
[Cu(NH3)4]*

o Catalyst Regeneration: 4[Cu(NH3)a]* + Oz + 2H20 - 4[Cu(NHs3)4]?* + 40H~
e Overall Leaching Reaction: 4Au + 852032~ + Oz + 2H20 — 4[Au(S203)2]3~ + 40H~

Ammonia plays a dual role: it stabilizes the cupric ion to prevent its precipitation and minimizes
the degradation of thiosulfate, which can be catalyzed by free copper ions. Maintaining an
alkaline pH (typically 9-10.5) is essential to ensure ammonia exists in its NHs form to effectively
complex with copper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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